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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B15615813 Get Quote

For researchers, scientists, and drug development professionals, this in-depth technical guide

provides a comprehensive overview of the commercial availability and analytical applications of

Metaxalone-d3. This deuterated analog of the skeletal muscle relaxant Metaxalone serves as

an invaluable internal standard for quantitative bioanalytical studies.

Metaxalone-d3 is a stable isotope-labeled version of Metaxalone, a centrally acting muscle

relaxant. Its primary application in a research setting is as an internal standard for

chromatography-based quantitative analysis, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), to ensure the accuracy and precision of the analytical method.[1][2]

[3]

Commercial Availability and Specifications
Metaxalone-d3 is available from several commercial suppliers specializing in reference

standards and research chemicals. The table below summarizes key information for some of

the identified suppliers. It is important to note that a Certificate of Analysis (CoA), providing

detailed information on purity and isotopic enrichment, is typically supplied with the product

upon purchase.[4]
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Purity Notes

Simson

Pharma

Metaxalon

e-d3

1192812-

66-0

C₁₂H₁₂D₃N

O₃

224.3

g/mol

CoA

Provided

Accompani

ed by a

Certificate

of Analysis.

[4]

Clearsynth
Metaxalon

e-d3

1192812-

66-0

C₁₂H₁₂D₃N

O₃

224.3

g/mol

>98% by

HPLC

Intended

for use as

an internal

standard

for GC- or

LC-mass

spectromet

ry.[1][5]

SynZeal
Metaxalon

e D3

1192812-

66-0

C₁₂H₁₂D₃N

O₃

224.3

g/mol

CoA

Provided

Supplied

with

detailed

characteriz

ation data.

[6]

LGC

Standards

Metaxalon

e-d3 (3,5-

dimethylph

enoxy-

2,4,6-d3)

1192812-

66-0

Not

specified

Not

specified

Not

specified

Reference

material

supplier.[7]

Mechanism of Action of Metaxalone
The precise mechanism of action of Metaxalone is not fully established; however, it is widely

understood to produce its muscle relaxant effects through general depression of the central

nervous system (CNS).[8][9][10][11] Metaxalone does not act directly on skeletal muscle fibers

or the motor end plate.[12][8] Recent research has shed light on a potential molecular

mechanism that may contribute to its overall effects and explain certain adverse drug reactions.
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Studies suggest that at higher concentrations, Metaxalone can act as an inhibitor of

monoamine oxidase A (MAO-A).[13][14][15][16] This inhibition can lead to an increase in the

levels of serotonin in the synapse, which is the proposed mechanism behind the rare but

serious condition of serotonin syndrome observed in some cases of Metaxalone overdose or

when co-administered with other serotonergic drugs.[17][18][19]
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Proposed mechanism of Metaxalone's effect on serotonergic pathways.

Experimental Protocols for Quantitative Analysis
The primary application of Metaxalone-d3 is as an internal standard in bioanalytical methods

to quantify Metaxalone in biological matrices, most commonly human plasma. The following is

a representative LC-MS/MS protocol adapted from published research.[3][20][21]

Objective: To determine the concentration of Metaxalone in human plasma using Metaxalone-
d3 as an internal standard.

Materials:

Metaxalone reference standard

Metaxalone-d3 internal standard
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Human plasma (drug-free)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Ammonium Acetate, analytical grade

Formic acid, LC-MS grade

Water, deionized and filtered

Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

Preparation of Standard and Internal Standard Stock Solutions:

Prepare a stock solution of Metaxalone in methanol at a concentration of 1 mg/mL.

Prepare a stock solution of Metaxalone-d3 in methanol at a concentration of 1 mg/mL.

Preparation of Calibration Standards and Quality Control (QC) Samples:

Prepare a series of working standard solutions of Metaxalone by serial dilution of the stock

solution with a 50:50 mixture of methanol and water.

Spike known amounts of the working standard solutions into drug-free human plasma to

create calibration standards at concentrations ranging from approximately 25 ng/mL to

12,000 ng/mL.[3]

Prepare QC samples at low, medium, and high concentrations in a similar manner.
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Sample Preparation (Liquid-Liquid Extraction):

To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown), add a fixed

amount of Metaxalone-d3 internal standard working solution.

Add 0.2M NaOH as a treatment buffer.[3]

Add ethyl acetate as the extraction solvent and vortex for 10 minutes.[3]

Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: A C18 reversed-phase column (e.g., 100 x 4.6 mm, 5 µm) is commonly used.

[3]

Mobile Phase: A typical mobile phase consists of a mixture of 10mM ammonium acetate

and a combination of methanol and acetonitrile (e.g., 60:40 v/v).[3]

Flow Rate: A flow rate of 1 mL/min is often employed.[3]

Injection Volume: 20 µL.[3]

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Metaxalone: m/z 222.1 → 161.2[3]
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Metaxalone-d3: m/z 225.3 → 163.3[2]

Data Analysis:

Quantify the peak area of both Metaxalone and Metaxalone-d3.

Calculate the ratio of the peak area of Metaxalone to the peak area of Metaxalone-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Metaxalone in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Workflow for the quantitative analysis of Metaxalone using Metaxalone-d3.
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This technical guide provides a foundational understanding for researchers working with

Metaxalone-d3. For specific applications, it is crucial to consult the detailed product

specifications from the supplier and to validate any analytical method according to established

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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